Cas no 2171966-64-4 (2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile)

• Product Name: 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile
• CAS No: 2171966-64-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6507523
• PubChem ID: 165601227
• Update Time: 2025-10-29

2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile
• EN300-1598702
• 2-(1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile
• 2171966-64-4

• Inchi： 1S/C12H18N4O/c1-9(2)11-10(3-6-13)14-15-16(11)7-12(8-17)4-5-12/h9,17H,3-5,7-8H2,1-2H3
• InChI Key： OTJKKDMPTGOHGG-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(CC#N)N=N2)C(C)C)CC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile

Research Briefing on 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2171966-64-4)

In recent years, the compound 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2171966-64-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound features a 1,2,3-triazole core, a versatile heterocyclic scaffold known for its role in click chemistry and bioorthogonal reactions. The presence of a hydroxymethylcyclopropylmethyl group and an isopropyl substituent enhances its structural complexity, making it a promising candidate for further pharmacological exploration. Recent studies have focused on optimizing its synthesis and evaluating its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

One of the key advancements in the synthesis of 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry reaction. This method offers high yields and excellent regioselectivity, enabling the efficient production of the compound for further biological testing. Additionally, recent modifications to the synthetic protocol have improved the scalability and purity of the final product, addressing previous challenges in large-scale production.

Biological evaluations of this compound have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies demonstrate its ability to selectively target cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the importance of the triazole and cyclopropyl moieties in mediating these effects.

Beyond its anti-inflammatory properties, preliminary research indicates that 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile may also exhibit activity against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore its potential as a multi-targeted agent in oncology, although further in vivo studies are needed to validate these effects.

In conclusion, 2-(1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl)acetonitrile represents a promising scaffold for drug development, with demonstrated activity in inflammation and oncology. Continued research efforts are expected to explore its pharmacokinetic properties, toxicity profiles, and potential therapeutic applications in greater detail. The compound's unique structural features and versatile synthetic accessibility position it as a valuable tool for advancing chemical biology and medicinal chemistry research.